Cas no 863637-25-6 (2H-Indazole-3-carbonitrile)

• Product Name: 2H-Indazole-3-carbonitrile
• CAS No: 863637-25-6
• MF: C₈H₅N₃
• MW: 143.145400762558
• CID: 4252203
• Update Time: 2025-04-24

2H-Indazole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2H-Indazole-3-carbonitrile

• Inchi： 1S/C8H5N3/c9-5-8-6-3-1-2-4-7(6)10-11-8/h1-4H,(H,10,11)
• InChI Key： REHRQXVEAXFIML-UHFFFAOYSA-N
• SMILES： N1=C2C(C=CC=C2)=C(C#N)N1

Computed Properties

• Exact Mass: 143.048
• Monoisotopic Mass: 143.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.5A^2

Experimental Properties

• Density: 1.34
• Boiling Point: 370.312°C at 760 mmHg
• Flash Point: 126.669°C
• Refractive Index: 1.685
• PSA: 52.47000
• LogP: 1.43458